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Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of 2-
(Methoxymethyl)furan, a heteroaromatic compound with applications in flavor chemistry and

as a potential biomarker for the consumption of certain foods.[1] This document is intended for

researchers, scientists, and professionals in drug development who require detailed

information on the physical properties and relevant experimental methodologies associated

with this compound.

Physicochemical Data
The boiling point and density of 2-(Methoxymethyl)furan are summarized in the table below.

These properties are crucial for its purification, handling, and application in various chemical

processes.

Property Value Conditions

Boiling Point 134-135 °C Atmospheric Pressure

Density 1.02 g/cm³
At 20°C relative to water at

4°C

Table 1: Boiling Point and Density of 2-(Methoxymethyl)furan.[1]
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Experimental Protocols
While specific experimental protocols for the determination of the boiling point and density of 2-
(Methoxymethyl)furan are not detailed in the provided search results, standard laboratory

procedures for these measurements are well-established.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a compound like 2-
(Methoxymethyl)furan, the boiling point would typically be determined using one of the

following methods:

Simple Distillation: A sample of 2-(Methoxymethyl)furan is heated in a distillation apparatus

at atmospheric pressure. The temperature of the vapor that is in equilibrium with the boiling

liquid is measured with a thermometer. The constant temperature observed during the

distillation of the pure compound is recorded as its boiling point.

Micro Boiling Point Determination (Siwoloboff Method): For smaller quantities, a capillary

tube sealed at one end is inverted and placed inside a larger tube containing a small amount

of the sample. This assembly is then heated in a controlled manner. The temperature at

which a rapid and continuous stream of bubbles emerges from the capillary tube is recorded

as the boiling point.

2. Determination of Density:

The density of a liquid is its mass per unit volume. The density of 2-(Methoxymethyl)furan can

be accurately measured using the following standard methods:

Pycnometer Method: A pycnometer, a flask with a specific and accurately known volume, is

weighed empty. It is then filled with 2-(Methoxymethyl)furan and weighed again. The mass

of the liquid is determined by subtraction. The density is calculated by dividing the mass of

the liquid by the volume of the pycnometer. The measurement is typically performed at a

constant temperature, such as 20°C, using a water bath.

Hydrometer Method: A hydrometer, a calibrated instrument, is floated in a sample of 2-
(Methoxymethyl)furan. The density is read directly from the scale on the hydrometer at the
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point where the surface of the liquid meets the stem. This method is quicker but generally

less precise than the pycnometer method.

Logical Workflow for Synthesis and Purification
The following diagram illustrates a general workflow for the synthesis and purification of a furan

derivative, which would be applicable to 2-(Methoxymethyl)furan. This process typically

involves a chemical reaction to form the furan ring or modify a furan precursor, followed by

separation and purification steps to isolate the final product.
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A general workflow for the synthesis and purification of 2-(Methoxymethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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